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hydrochloride
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Thalidomide-NH-C9-NH2
hydrochloride, a crucial building block in the development of Proteolysis Targeting Chimeras
(PROTACS). This document details its chemical identity, a plausible synthetic route, and its
mechanism of action within the PROTAC framework.

Compound Identification and Properties

Thalidomide-NH-C9-NH2 hydrochloride is a derivative of thalidomide featuring a C9 alkyl
amine linker. This modification makes it a versatile E3 ligase ligand, specifically for Cereblon
(CRBN), enabling its conjugation to a target protein ligand to form a PROTAC.

Table 1: Chemical and Physical Properties
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Structure

The chemical structure of Thalidomide-NH-C9-NH2 hydrochloride consists of the core
thalidomide moiety, which binds to the E3 ubiquitin ligase Cereblon (CRBN). Attached to the
phthalimide ring of thalidomide is a nine-carbon alkyl chain terminating in an amino group,
which is present as a hydrochloride salt. This terminal amine serves as a reactive handle for
conjugation to a linker and subsequently to a ligand for a protein of interest.

Role in PROTAC Technology

Thalidomide-NH-C9-NH2 hydrochloride is a key component in the rapidly advancing field of
targeted protein degradation using PROTACs. PROTACs are heterobifunctional molecules that
simultaneously bind to a target protein and an E3 ubiquitin ligase, thereby inducing the
ubiquitination and subsequent degradation of the target protein by the proteasome.

In this context, the thalidomide portion of the molecule acts as the E3 ligase-recruiting element,
specifically engaging the CRBN E3 ligase complex.[1][2] The terminal amine on the C9 linker
provides a point of attachment for a linker connected to a ligand that targets a specific protein
for degradation.

Below is a diagram illustrating the general mechanism of action for a PROTAC utilizing a
thalidomide-based E3 ligase ligand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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